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Compound of Interest

Compound Name: ML-097

Cat. No.: B15612510

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide for the preparation, storage, and
handling of stock solutions for ML-097, a pan-activator of Ras-related GTPases. Adherence to
these protocols is crucial for ensuring the accuracy, reproducibility, and reliability of
experimental results.

Physicochemical Properties of ML-097

A thorough understanding of the chemical and physical characteristics of ML-097 is
fundamental for its effective use in research.

Property Value Source
Molecular Formula C14H11BrOs [1][2]
Molecular Weight 307.14 g/mol [1]
Appearance White to off-white solid [1]
Purity >95% - >98% (HPLC) [2][3]

DMSO: 100 mg/mL (325.58

Solubility mM) (ultrasonication may be [11[3]
required)
CAS Number 743456-83-9 [1][2]
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Safety Precautions and Handling

ML-097 is a potent bioactive small molecule. Standard laboratory safety procedures should be
strictly followed.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves (e.g., nitrile gloves).

o Work Area: All handling of the powdered form and concentrated stock solutions of ML-097
should be conducted in a well-ventilated chemical fume hood to minimize inhalation
exposure.

» Waste Disposal: Dispose of all waste materials contaminated with ML-097 in accordance
with institutional and local regulations for chemical waste.

Experimental Protocol: Preparation of a 10 mM ML-
097 Stock Solution in DMSO

This protocol details the preparation of a 10 mM stock solution, a common starting
concentration for many cell-based assays.

Materials:

e ML-097 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

» Sterile, amber-colored microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Calibrated micropipettes and sterile, filter-barrier pipette tips
e Vortex mixer

» Ultrasonic water bath (optional, but recommended)

Procedure:
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» Equilibration: Before opening, allow the vial of ML-097 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of atmospheric
moisture onto the hygroscopic compound.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of ML-097 powder.
To prepare 1 mL of a 10 mM stock solution, you will need to weigh 3.07 mg of ML-097.

o Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000
mg/g

o Mass (mg) = 0.010 mol/L * 0.001 L * 307.14 g/mol * 1000 mg/g = 3.0714 mg

» Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the
weighed ML-097 powder. For a 10 mM solution using 3.07 mg of powder, add 1 mL of
DMSO.

o Mixing: Securely cap the vial and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained.

» Ultrasonication (if necessary): If the compound does not fully dissolve with vortexing, place
the vial in an ultrasonic water bath for 5-10 minutes to facilitate dissolution.[1]

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile, amber-colored
microcentrifuge tubes or cryovials.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] Ensure vials are tightly sealed to prevent solvent
evaporation.

Preparation of Working Solutions

For most experimental applications, the concentrated DMSO stock solution will need to be
further diluted in an appropriate aqueous buffer or cell culture medium. It is critical to ensure
that the final concentration of DMSO in the assay does not adversely affect the experimental
system (typically < 0.5%).
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM ML-097 stock solution at room temperature.

 Intermediate Dilution (Recommended): To ensure accurate final concentrations, it is
advisable to perform an intermediate dilution of the stock solution in the desired buffer or cell
culture medium. For example, to achieve a final concentration of 10 uM in a 1 mL final
volume, you can add 1 pL of the 10 mM stock to 999 pL of the medium.

 Final Dilution: Add the appropriate volume of the intermediate or stock solution to the final
volume of your experimental system (e.g., cell culture well) to achieve the desired working
concentration. Mix gently by pipetting or swirling.

o Immediate Use: It is recommended to use the final working solution immediately after
preparation to ensure its stability and activity.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of ML-097 stock and working
solutions.

Click to download full resolution via product page

Caption: Workflow for ML-097 stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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